Cas no 57796-13-1 (Methyl 5,6-dichloro-3-methoxypyrazine-2-carboxylate)
57796-13-1 structure
Product Name:Methyl 5,6-dichloro-3-methoxypyrazine-2-carboxylate
CAS No:57796-13-1
MF:C7H6Cl2N2O3
MW:237.04013967514
CID:2109516
Update Time:2023-08-04
Methyl 5,6-dichloro-3-methoxypyrazine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- methyl 5,6-dichloro-3-methoxypyrazine-2-carboxylate
- Methyl 5,6-dichloro-3-methoxypyrazine-2-carboxylate
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- Inchi: 1S/C7H6Cl2N2O3/c1-13-6-3(7(12)14-2)10-4(8)5(9)11-6/h1-2H3
- InChI Key: NEKPXDIPQCARFO-UHFFFAOYSA-N
- SMILES: ClC1=C(N=C(C(C(=O)OC)=N1)OC)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 217
- Topological Polar Surface Area: 61.3
Methyl 5,6-dichloro-3-methoxypyrazine-2-carboxylate Related Literature
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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